Cas no 1805378-66-8 (2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol)

2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol is a versatile pyridine derivative with a unique structural framework, combining an aminomethyl group, a chloro substituent, and a difluoromethyl moiety. Its multifunctional design enhances reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and hydroxyl groups allows for further derivatization, while the difluoromethyl group contributes to improved metabolic stability and bioactivity. The chloro substituent offers additional sites for selective modifications. This compound is particularly useful in the development of bioactive molecules, where its balanced lipophilicity and electronic properties optimize interactions with biological targets. Its synthetic flexibility and stability under various conditions make it a reliable choice for advanced research applications.

2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol structure

1805378-66-8 structure

Product Name:2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol

CAS No:1805378-66-8

MF:C₈H₉ClF₂N₂O

MW:222.619667768478

CID:4873362

Update Time:2025-06-09

2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol
- Inchi： 1S/C8H9ClF2N2O/c9-5-1-6(8(10)11)13-7(2-12)4(5)3-14/h1,8,14H,2-3,12H2
- InChI Key： ZHYYUWMSSYTIGU-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(F)F)N=C(CN)C=1CO

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 185
XLogP3: 0.1
Topological Polar Surface Area: 59.1

2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029045562-1g	2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol	1805378-66-8	97%	1g	$1,475.10	2022-04-01

2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol Related Literature

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Additional information on 2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol

Research Brief on 2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol (CAS: 1805378-66-8)

In recent years, the compound 2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol (CAS: 1805378-66-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyridine derivative is notable for its unique structural features, including the presence of chloro, difluoromethyl, and aminomethyl functional groups, which make it a promising candidate for various therapeutic applications. The compound's potential as a bioactive molecule has spurred extensive investigations into its synthesis, pharmacological properties, and mechanism of action.

Recent studies have focused on optimizing the synthetic pathways for 2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis approach that leverages palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group efficiently. This method not only enhances the scalability of production but also reduces the formation of undesirable byproducts, addressing a critical challenge in the compound's industrial application.

Pharmacological evaluations of 2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol have revealed its potential as an inhibitor of specific enzymatic targets. For instance, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in selectively inhibiting kinase enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways suggests its applicability in developing treatments for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. In vivo studies conducted in rodent models indicated favorable bioavailability and a half-life conducive to once-daily dosing. These findings, reported in a 2024 issue of Drug Metabolism and Disposition, underscore the compound's potential as a viable drug candidate, pending further clinical validation.

Despite these promising developments, challenges remain in the clinical translation of 2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol. Issues such as potential off-target effects and long-term toxicity require thorough investigation. Ongoing research aims to address these concerns through structure-activity relationship (SAR) studies and advanced in vitro and in vivo models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression toward preclinical and clinical trials.

In conclusion, 2-(Aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-3-methanol (CAS: 1805378-66-8) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising pharmacological profile position it as a potential therapeutic agent for a range of diseases. Continued advancements in synthetic methodologies and mechanistic studies will be pivotal in unlocking its full therapeutic potential and addressing existing challenges in its development.